Cas no 45434-73-9 ((3S,4S)-oxolane-3,4-diamine)

• Product Name: (3S,4S)-oxolane-3,4-diamine
• CAS No: 45434-73-9
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• MDL: MFCD18833628
• CID: 929905
• PubChem ID: 11804688
• Update Time: 2025-04-24

(3S,4S)-oxolane-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Furandiamine,tetrahydro-,(3S,4S)-(9CI)
• (3S,4S)-oxolane-3,4-diamine
• TRANS-3,4-TETRAHYDROFURANDIAMINE
• (3S,4S)-Tetrahydrofuran-3,4-diamine
• VPSJSRRUXSUNFA-QWWZWVQMSA-N
• A893437
• 45434-73-9
• MFCD18833628
• A872385
• 117180-87-7
• CS-0046716
• (3s,4s)-tetrahydro-3,4-furandiamine
• AKOS025290902
• SCHEMBL1503889
• (3S,4S)-rel-3,4-Tetrahydrofurandiamine
• rac-(3R,4R)-oxolane-3,4-diamine
• AS-33882
• 3,4-furandiamine,tetrahydro-,(3s,4s)-
• (3S,4S)-3,4-Tetrahydrofurandiamine
• EN300-7413687
• 3,4-Furandiamine, tetrahydro-, trans- (9CI)
• MFCD18833626
• P15676

• MDL： MFCD18833628
• Inchi： 1S/C4H10N2O/c5-3-1-7-2-4(3)6/h3-4H,1-2,5-6H2/t3-,4-/m1/s1
• InChI Key： VPSJSRRUXSUNFA-QWWZWVQMSA-N
• SMILES： O1C[C@H]([C@@H](C1)N)N

Computed Properties

• Exact Mass: 102.07900
• Monoisotopic Mass: 102.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27000
• LogP: 0.07180

Additional information on (3S,4S)-oxolane-3,4-diamine

3,4-Furandiamine, tetrahydro-(3S,4S)-(9CI)

3,4-Furandiamine, tetrahydro-(3S,4S)-(9CI) is a compound with the CAS Registry Number 45434-73-9. This compound is a tetrahydro derivative of furandiamine, which belongs to the class of heterocyclic amines. The molecule consists of a furan ring with two amino groups attached at the 3 and 4 positions. The stereochemistry of the compound is specified as (3S,4S), indicating the spatial arrangement of the substituents on the furan ring.

The synthesis of 3,4-Furandiamine, tetrahydro-(3S,4S)-(9CI) involves several steps. Initially, furan derivatives are subjected to various chemical transformations to introduce amino groups at specific positions. The stereochemistry is controlled during the synthesis process to ensure the desired configuration. Recent studies have explored novel methods for synthesizing this compound using enantioselective catalysis and asymmetric synthesis techniques. These advancements have improved the yield and purity of the compound while reducing production costs.

3,4-Furandiamine, tetrahydro-(3S,4S)-(9CI) has been studied for its potential applications in various fields. In the pharmaceutical industry, this compound has shown promise as a building block for drug development. Its unique structure allows it to act as a chiral ligand in asymmetric catalysis and as a precursor for bioactive molecules with complex stereochemistry. Recent research has highlighted its role in synthesizing enantiopure compounds with therapeutic potential.

In addition to its pharmaceutical applications, 3,4-Furandiamine, tetrahydro-(3S,4S)-(9CI) has been investigated for its use in materials science. The compound's ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry and catalysis. Researchers have explored its application in designing chiral catalysts for organic transformations and in creating self-assembled nanostructures with unique properties.

The physical properties of 3,4-Furandiamine, tetrahydro-(3S,4S)-(9CI) include a melting point of approximately 180°C and a boiling point around 250°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. Its solubility characteristics make it suitable for use in various organic reaction conditions.

Recent studies have focused on understanding the reactivity and stability of 3,4-Furandiamine, tetrahydro-(3S,4S)-(9CI) under different environmental conditions. Researchers have investigated its degradation pathways under UV light and oxidative conditions to assess its environmental impact and biodegradability. These studies have provided valuable insights into the compound's behavior in natural ecosystems.

In conclusion, CAS No. 45434-73-9, also known as (±)-Tetrahydrofuran-2-carboxylic acid, is a versatile compound with applications in pharmaceuticals and materials science. Its unique structure and stereochemistry make it an important tool for researchers working on drug development and catalytic processes.